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An in-depth analysis of the surface characteristics of a dental material is crucial for

understanding its clinical performance, longevity, and interaction with the oral environment.
This technical guide focuses on the post-setting surface properties of Caviton, a hydraulic
temporary restorative material. While specific quantitative data for Caviton is not readily
available in the cited literature, this document outlines the established experimental protocols
for determining key surface characteristics, including surface roughness, microhardness, and
morphology. This guide is intended for researchers, material scientists, and dental
professionals engaged in the evaluation of dental materials.

Composition and Setting Mechanism of Caviton

Caviton is a temporary dental filling material primarily composed of zinc oxide, calcium sulfate,
and a vinyl acetate resin.[1][2][3][4] Its setting mechanism is a hydraulic reaction initiated by
contact with water or saliva. This process of hydration leads to the formation of a hardened
mass that provides a temporary seal for dental cavities.

Surface Roughness Analysis

Surface roughness is a critical parameter that influences bacterial adhesion, stain resistance,
and patient comfort. A surface roughness value (Ra) below 0.2 um is generally considered a

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1179058#bc-rfq
https://www.benchchem.com/product/b1179058/docs?utm_src=pdf-body#surface-characteristics-of-caviton-after-setting
https://www.benchchem.com/product/b1179058/docs?utm_src=pdf-body#surface-characteristics-of-caviton-after-setting
https://www.benchchem.com/product/b1179058/docs?utm_src=pdf-body#surface-characteristics-of-caviton-after-setting
https://www.benchchem.com/product/b1179058/docs?utm_src=pdf-body#surface-characteristics-of-caviton-after-setting
https://pubmed.ncbi.nlm.nih.gov/11771593/
http://www.joadms.org/download/article/438/44072021_19/1627280722.pdf
https://www.mdpi.com/2076-3417/13/3/1748
https://oss.jocpd.com/files/article/20220803-938/pdf/JOCPD.34.2.157.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179058?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

threshold below which bacterial adhesion is significantly reduced.[5] The evaluation of surface
roughness is typically performed using profilometry or atomic force microscopy (AFM).

Experimental Protocol for Surface Roughness
Measurement

e Sample Preparation:

o Standardized disc-shaped specimens of set Caviton are fabricated using molds of a
specific diameter and thickness.

o The material is allowed to set completely according to the manufacturer's instructions,
typically in a humid environment or artificial saliva at 37°C to simulate oral conditions.

o The surface to be analyzed may be subjected to standardized finishing and polishing
procedures to replicate clinical application or left as-set for baseline measurements. A
Mylar strip is often used during setting to create a smooth, standardized initial surface.[6]

¢ Profilometry Measurement:
o A contact profilometer is used to measure the surface topography on a microscale.

o The instrument's stylus is drawn across the specimen surface over a defined evaluation
length (e.g., 1.25 mm).[5]

o Key parameters such as the arithmetic mean roughness (Ra) and root mean square
roughness (Rq) are recorded.[5][7]

o Multiple measurements are taken at different locations on each specimen to ensure
representative data.[7]

e Atomic Force Microscopy (AFM) Analysis:

o AFM is employed for high-resolution, three-dimensional imaging of the surface topography
at the nanoscale.[8][9][10]
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o The AFM operates by scanning a sharp probe attached to a cantilever across the sample
surface.[8]

o The instrument can be operated in different modes, such as contact or tapping mode, to
generate a topographical map.[8][11]

o Adefined area (e.g., 10 x 10 ym) is scanned to obtain detailed surface roughness data
and 3D images.[5]

lllustrative Data Presentation

While specific data for Caviton is unavailable, the following table presents representative
surface roughness values for other dental restorative materials to illustrate the typical data

format.
Mean Surface
Material Type Polishing System Roughness (Ra) Standard Deviation
(hm)
_ , Manufacturer's
Nanofill Composite 0.14 +0.03
System
) Manufacturer's
Giomer 0.13 +0.01
System
Resin-Modified Glass o
Mylar Strip Finish 0.33 +0.1
lonomer
Self-Cured Alkasite o
Mylar Strip Finish 0.17 +0.04

Material

Caption: Table 1. lllustrative mean surface roughness (Ra) values for various dental materials.
This data is for comparative purposes and does not represent Caviton. Data sourced from
studies on composite, giomer, and glass ionomer materials.

Microhardness Evaluation

Microhardness is a measure of a material's resistance to localized plastic deformation, such as
scratching or indentation. It is an essential property for restorative materials, as it indicates their
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ability to withstand masticatory forces. The Vickers microhardness test is a standard method
used for this evaluation in dental materials research.[12][13]

Experimental Protocol for Vickers Microhardness
Testing

e Sample Preparation:
o Specimens are prepared as described for surface roughness testing.

o The surface to be indented must be flat and highly polished to a mirror finish to ensure
accurate measurement of the indentation diagonals.[14]

¢ Indentation Procedure:

o A Vickers microhardness tester, which uses a diamond pyramid-shaped indenter, is used.
[12][15]

o A specific load (e.g., 300-1000 gf) is applied to the surface for a set dwell time (e.g., 15
seconds).[12][13]

o The indenter creates a square-shaped indentation on the material's surface.
e Measurement and Calculation:

o After the load is removed, the lengths of the two diagonals of the indentation are
measured using a built-in microscope.[13]

o The Vickers Hardness Number (VHN or HV) is calculated using the standard formula: HV
=1.854 * (P / d?), where 'P' is the applied load in kilograms-force and 'd' is the average
length of the diagonals in millimeters.[13]

o Multiple indentations are made on each specimen, ensuring they are spaced sufficiently
apart to avoid interaction between stressed zones.[13]

lllustrative Data Presentation
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The following table provides an example of how microhardness data for different CAD/CAM
dental materials can be presented.

) . Mean Vickers o
Material Type Condition Standard Deviation
Hardness (VHN)

Resin Nano Ceramic Baseline (T0) 112.20 +10.2
Polymer-Infiltrated )

) Baseline (T0) 90.5 +8.7
Ceramic
Lithium Disilicate Baseline (T0) 550.0 +25.0

Caption: Table 2. Example Vickers microhardness values for various CAD/CAM restorative
materials. This data is for illustrative purposes and does not represent Caviton. Data sourced
from a study on CAD/CAM materials.[13]

Surface Morphology and Microstructure Analysis

Scanning Electron Microscopy (SEM) is a powerful technique for visualizing the surface
texture, porosity, and microstructure of a material after setting.[16][17] SEM analysis provides
qualitative insights into the surface homogeneity and the presence of defects.

Experimental Protocol for SEM Analysis

e Sample Preparation:
o Set specimens of Caviton are prepared and mounted on aluminum stubs.

o For non-conductive materials like dental cements, the samples must be sputter-coated
with a thin layer of a conductive metal (e.g., gold or palladium) to prevent electrical
charging under the electron beam.

e Imaging Procedure:

o The prepared specimen is placed in the vacuum chamber of the scanning electron
microscope.
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o An electron beam is scanned across the surface in a raster pattern.

o Detectors collect the secondary electrons or backscattered electrons emitted from the

surface to form an image.

o Images are captured at various magnifications (e.g., 500x, 3000x, 15000x) to observe
both general surface texture and fine microstructural details.[16][18]

Visualized Experimental Workflows

To further clarify the methodologies, the following diagrams illustrate the workflows for the key

experiments described.
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Caption: Workflow for Surface Roughness Analysis.
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Caption: Workflow for Vickers Microhardness Testing.
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Caption: Workflow for SEM Surface Morphology Analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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